Cas no 13031-44-2 ((4-benzoylphenyl) Acetate)

• Product Name: (4-benzoylphenyl) Acetate
• CAS No: 13031-44-2
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 1229208
• PubChem ID: 607716
• Update Time: 2025-11-02

(4-benzoylphenyl) Acetate Chemical and Physical Properties

Names and Identifiers

• (4-benzoylphenyl) acetate
• 4-Acetoxybenzophenone
• CHEMBL10226
• 4-acetoxy-benzophenone
• Acetic acid 4-benzoyl-phenyl ester
• 4-Benzoylphenyl acetate
• CTK0F5793
• p-CH3CO2C6H4C(O)C6H5
• 4-Acetoxy-benzophenon
• SureCN1590016
• Essigsaeure-
• p-Acetoxybenzophenon
• CHEBI:106637
• AC1LCW15
• Essigsaeure-<4-benzoyl-phenylester>
• BDBM50023557
• Methanone, [4-(acetyloxy)phenyl]phenyl-
• AKOS003567200
• 4-acetyloxybenzophenone
• DB-205537
• SCHEMBL1590016
• DTXSID70345874
• 4-(acetyloxy)-benzophenone
• 13031-44-2
• 4-Benzoylphenyl acetate #
• MFCD07698934
• (4-benzoylphenyl) Acetate

• MDL： MFCD07698934
• Inchi： 1S/C15H12O3/c1-11(16)18-14-9-7-13(8-10-14)15(17)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： DGBLQRCFBNFTSZ-UHFFFAOYSA-N
• SMILES： CC(OC1C=CC(C(C2C=CC=CC=2)=O)=CC=1)=O

Computed Properties

• Exact Mass: 240.07900
• Monoisotopic Mass: 240.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 2.84290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (4-benzoylphenyl) Acetate

Comprehensive Guide to (4-Benzoylphenyl) Acetate (CAS No. 13031-44-2): Properties, Applications, and Market Insights

(4-Benzoylphenyl) Acetate (CAS No. 13031-44-2) is an organic compound widely recognized for its versatile applications in pharmaceuticals, cosmetics, and specialty chemicals. With the growing demand for benzophenone derivatives in various industries, this compound has gained significant attention due to its unique chemical properties and functional benefits. Researchers and manufacturers are increasingly exploring its potential as a key intermediate in synthesis processes.

The molecular structure of (4-Benzoylphenyl) Acetate combines a benzoyl group with an acetate ester, making it particularly useful in UV-absorbing applications. This characteristic aligns with current industry trends focusing on photo-stable compounds and light-stabilizing additives. As consumers become more conscious about product longevity and sun protection, the demand for such advanced materials continues to rise.

In pharmaceutical applications, (4-Benzoylphenyl) Acetate serves as a valuable building block for drug development. Its structural features make it suitable for creating bioactive molecules with potential therapeutic effects. Recent studies have investigated its role in developing novel anti-inflammatory agents, coinciding with the healthcare sector's focus on innovative treatment options.

The cosmetic industry utilizes 4-benzoylphenyl acetate in formulations requiring UV protection and product stability. With the clean beauty movement gaining momentum, formulators are seeking compounds that offer effective performance while meeting stringent safety standards. This compound's balance of efficacy and safety makes it a promising candidate for next-generation cosmetic ingredients.

From a chemical perspective, (4-Benzoylphenyl) Acetate demonstrates excellent solubility characteristics in various organic solvents, facilitating its incorporation into different formulations. Its thermal stability also makes it suitable for processes requiring elevated temperatures, addressing common challenges in industrial applications.

Market analysis indicates growing interest in benzophenone-based compounds across multiple sectors. The global market for specialty esters is projected to expand significantly, with (4-Benzoylphenyl) Acetate positioned as a valuable contributor to this growth. Industry reports highlight increasing R&D investments in developing advanced derivatives with enhanced properties.

Environmental considerations play a crucial role in modern chemical applications. 4-Benzoylphenyl acetate has been subject to various eco-toxicity studies to evaluate its environmental impact. These studies align with the chemical industry's shift toward sustainable practices and greener alternatives, making such data increasingly important for manufacturers and end-users.

Quality control measures for (4-Benzoylphenyl) Acetate typically involve advanced analytical techniques such as HPLC analysis and spectroscopic characterization. These methods ensure product consistency and purity, which are critical factors for applications in sensitive industries like pharmaceuticals and personal care.

Recent technological advancements have improved the synthesis routes for benzoylphenyl acetate derivatives, resulting in higher yields and reduced byproducts. These process optimizations contribute to more sustainable production methods while maintaining cost-effectiveness—a key consideration in today's competitive chemical market.

Safety profiles of (4-Benzoylphenyl) Acetate have been extensively documented, with comprehensive material safety data available for industrial users. Proper handling procedures and storage conditions are well-established, ensuring safe utilization across various applications while meeting regulatory requirements.

Future research directions for CAS 13031-44-2 include exploring its potential in advanced material science applications and investigating novel derivatives with tailored properties. The scientific community continues to uncover new possibilities for this versatile compound, keeping pace with evolving industry needs and technological advancements.

For researchers and industry professionals seeking detailed technical information about (4-Benzoylphenyl) Acetate, comprehensive spectral data and physicochemical properties are available through reputable chemical databases and scientific literature. These resources support informed decision-making for product development and application optimization.